4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 2-furoate
Overview
Description
4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 2-furoate is a useful research compound. Its molecular formula is C18H16N2O5 and its molecular weight is 340.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Characterization
- Novel compounds like 4-(4-chloro-phenyldiazenyl)-2,6-dimethyl-phenyl 2-furoate (CPPF) have been synthesized and characterized using various analytical methods. These compounds show significant stability and decompose in a step-wise manner under thermal analysis, indicating their potential in material science applications (Moanță et al., 2015).
Corrosion Inhibition
- The compound 4-(phenyldiazenyl)phenyl 2-furoate (PPF) has been investigated as a corrosion inhibitor for carbon steel, demonstrating significant inhibition efficiency, which is essential in industrial applications for material protection (Moanță et al., 2013).
Crystal Structure Analysis
- Detailed crystal structure analysis of compounds like Methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethyl hexahydropyrimidinyl)methyl]-5,5-dimethylhexahydro-1-pyrimidinyl}-1-diazenyl) benzoate has been conducted. This analysis is crucial for understanding the molecular geometry and potential applications in molecular engineering (Moser et al., 2005).
Herbicide Development
- The synthesis of compounds like ZJ0273 (propyl 4-[2-(4,6-dimethoxypyrimidin-2-yloxy)benzylamino]benzoate) indicates the potential application of these compounds in developing broad-spectrum herbicides for agricultural use (Yang et al., 2008).
Interaction with Biological Molecules
- Research into the interactions of p-hydroxycinnamic acid derivatives with bovine serum albumin (BSA) provides insight into the potential biomedical applications of these compounds, such as drug delivery systems (Meng et al., 2012).
Antimicrobial Properties
- Linked heterocyclic compounds containing 4,6-substituted pyrimidin-2-amines have shown promising antimicrobial activity. This finding is essential for the development of new antibiotics and antimicrobial agents (Reddy et al., 2010).
Properties
IUPAC Name |
[4-[4-(dimethoxymethyl)pyrimidin-2-yl]phenyl] furan-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5/c1-22-18(23-2)14-9-10-19-16(20-14)12-5-7-13(8-6-12)25-17(21)15-4-3-11-24-15/h3-11,18H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFOLHQTXWJLKJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=NC(=NC=C1)C2=CC=C(C=C2)OC(=O)C3=CC=CO3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201177650 | |
Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 2-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201177650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
477870-24-9 | |
Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 2-furancarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=477870-24-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 2-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201177650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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